Cas no 781654-31-7 (3-Bromo-4,5-dimethoxybenzonitrile)

3-Bromo-4,5-dimethoxybenzonitrile structure
781654-31-7 structure
Product Name:3-Bromo-4,5-dimethoxybenzonitrile
CAS No:781654-31-7
MF:C9H8BrNO2
MW:242.069321632385
MDL:MFCD02256494
CID:93035
PubChem ID:329818854
Update Time:2025-04-18

3-Bromo-4,5-dimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4,5-dimethoxybenzonitrile
    • 3-Brom-4,5-dimethoxy-benzonitril
    • 3-bromo-4,5-dimethoxybenzenecarbonitrile
    • 3-BROMO-4,5-DIMETHOXY-BENZONITRILE
    • 5-Brom-veratrumsaeurenitril
    • 6-Brom-4-cyan-veratrol
    • F3099-6742
    • 3-Bromo-4,5-dimethoxybenzonitrile, AldrichCPR
    • 3-bromo-4,5 dimethoxybenzonitrile
    • FT-0769563
    • AS-40548
    • MFCD02256494
    • 781654-31-7
    • AKOS000273719
    • SR-01000298563
    • SCHEMBL523635
    • SR-01000298563-1
    • CS-0322441
    • PTCVIEQABWPBTA-UHFFFAOYSA-N
    • DTXSID30352802
    • MDL: MFCD02256494
    • Inchi: 1S/C9H8BrNO2/c1-12-8-4-6(5-11)3-7(10)9(8)13-2/h3-4H,1-2H3
    • InChI Key: PTCVIEQABWPBTA-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C#N)=CC(=C1OC)OC

Computed Properties

  • Exact Mass: 240.97400
  • Monoisotopic Mass: 240.97384g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.3
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • Color/Form: powder
  • Density: 1.53
  • Boiling Point: 291.1°C at 760 mmHg
  • Flash Point: 129.9°C
  • Refractive Index: 1.569
  • PSA: 42.25000
  • LogP: 2.33798
  • Solubility: Not determined

3-Bromo-4,5-dimethoxybenzonitrile Security Information

  • Hazardous Material transportation number:UN3439
  • HazardClass:6.1
  • PackingGroup:III
  • Packing Group:III
  • Hazard Level:6.1
  • Safety Term:6.1
  • Packing Group:III

3-Bromo-4,5-dimethoxybenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Bromo-4,5-dimethoxybenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB176719-1 g
3-Bromo-4,5-dimethoxybenzonitrile, 97%; .
781654-31-7 97%
1 g
€227.00 2023-07-20
abcr
AB176719-5 g
3-Bromo-4,5-dimethoxybenzonitrile, 97%; .
781654-31-7 97%
5 g
€578.40 2023-07-20
eNovation Chemicals LLC
Y1251819-1g
3-Bromo-4,5-dimethoxybenzonitrile
781654-31-7 97%
1g
$155 2024-06-07
Alichem
A019100477-5g
3-Bromo-4,5-dimethoxybenzonitrile
781654-31-7 97%
5g
$321.36 2023-09-01
TRC
B800893-10mg
3-Bromo-4,5-dimethoxybenzonitrile
781654-31-7
10mg
$ 50.00 2022-06-06
TRC
B800893-50mg
3-Bromo-4,5-dimethoxybenzonitrile
781654-31-7
50mg
$ 65.00 2022-06-06
TRC
B800893-100mg
3-Bromo-4,5-dimethoxybenzonitrile
781654-31-7
100mg
$ 80.00 2022-06-06
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H50611-250mg
3-Bromo-4,5-dimethoxybenzonitrile, 98%
781654-31-7 98%
250mg
¥1208.00 2023-02-24
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
H50611-1g
3-Bromo-4,5-dimethoxybenzonitrile, 98%
781654-31-7 98%
1g
¥4840.00 2023-02-24
abcr
AB176719-250mg
3-Bromo-4,5-dimethoxybenzonitrile, 97%; .
781654-31-7 97%
250mg
€146.20 2025-04-16

3-Bromo-4,5-dimethoxybenzonitrile Production Method

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd